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Compound of Interest

Compound Name: A-790742

Cat. No.: B1251503

Get Quote

Technical Support Center: A-790742
Optimization Guide
Compound Identity: A-790742 Primary Target: HIV-1 Protease (Aspartyl protease) Mechanism:

Symmetry-based peptidomimetic inhibitor (P1' substituted) CAS Registry Number: 854755-48-9

Key Application: Antiviral assays (HIV-1), Drug-resistance profiling.[1][2]

⚠️ Critical Disambiguation Note
Before proceeding: Ensure you are working with A-790742 (HIV Protease Inhibitor).[1][2][3]

Do not confuse with A-935142 (JNK Inhibitor) or A-769662 (AMPK Activator).[1][2]

A-790742 is specifically designed to target wild-type and multidrug-resistant HIV-1 protease

variants.[1][2] If your research target is a kinase (e.g., JNK, Akt), please verify your

compound batch immediately.[2]
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Module 1: Reconstitution & Solubility (The
Foundation)[1][2]
Inconsistent data often stems from poor compound handling.[1][2] A-790742 is a lipophilic

small molecule; improper solubilization will lead to precipitation in aqueous media, resulting in

"false negative" antiviral data.[2]

Solubility Profile
Solvent Solubility Limit Stability (-20°C) Usage Notes

DMSO ~20 mg/mL (23 mM) 6 Months

Recommended. Use

anhydrous DMSO

(Grade ≥99.9%).[1][2]

Ethanol < 1 mg/mL N/A

Not recommended

due to volatility and

toxicity in cell culture.

[2]

Water Insoluble Unstable

Do not use.

Compound will

precipitate

immediately.[1][2]

Preparation Protocol (Standard 10 mM Stock)
Calculate: To make 1 mL of 10 mM stock, weigh 8.64 mg of A-790742 (MW: 864.1 g/mol ).[2]

Dissolve: Add 1 mL of anhydrous DMSO. Vortex vigorously for 30 seconds.[1][2]

Inspect: Hold the vial against a light source. The solution must be completely clear. If

particles persist, sonicate for 5 minutes at room temperature.

Aliquot: Dispense into 50 µL aliquots in amber tubes (light sensitive).

Storage: Store at -20°C (short term) or -80°C (long term). Avoid >3 freeze-thaw cycles.[1]

Serial Dilution Workflow (Visualized)
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To avoid "crashing out" the compound, never dilute directly from 100% DMSO to 100%

aqueous media at high concentrations.[1][2]

Critical Checkpoint
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before adding to media

Click to download full resolution via product page

Caption: Step-wise dilution strategy to maintain solubility. Intermediate dilutions in DMSO are

crucial before introduction to aqueous culture media.[2]

Module 2: Dose Optimization & Experimental Design
A-790742 is highly potent.[1][2] Using micromolar concentrations as a starting point often

results in a "flat line" (100% inhibition) and masks the true potency or selectivity.[1][2]

Recommended Concentration Ranges
Assay Type Target EC50/IC50

Recommended
Test Range

Positive Control

Enzymatic (FRET) < 1 nM (Ki) 0.01 nM – 100 nM
Darunavir or

Saquinavir

Cellular (WT HIV-1) 2 – 7 nM 0.1 nM – 100 nM Lopinavir (LPV)

Cellular (MDR HIV-1) 5 – 20 nM 1.0 nM – 1000 nM Lopinavir (LPV)

Cytotoxicity (CC50) > 10 µM 1 µM – 100 µM Puromycin

The "Serum Shift" Factor
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HIV Protease Inhibitors often bind to human serum albumin (HSA) and alpha-1-acid

glycoprotein (AAG).[1][2]

Standard Media (10% FBS): EC50 is typically 2–7 nM.[1][2]

High Protein (50% Human Serum): Expect a 5- to 10-fold shift (EC50 may rise to ~20–50

nM).[1][2]

Recommendation: If simulating in vivo efficacy, perform the assay in the presence of 40-50%

human serum and adjust the dose range upward by 1 log.

Mechanism of Action (Pathway Context)
A-790742 acts at the late stage of the viral lifecycle.[1][2] It does not prevent entry or

integration; it prevents the maturation of viral particles.[1][2]
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Caption: A-790742 targets the post-budding maturation step.[1][2] Assays measuring early

events (e.g., luciferase reporter driven by Tat) may yield false negatives if not designed

correctly.[1][2]

Module 3: Troubleshooting Guide
Issue 1: High EC50 (Low Potency) compared to literature

Cause A: Serum Binding. Did you use 50% Human Serum instead of 10% FBS?

Fix: Report "Protein-Adjusted EC50" or revert to 10% FBS for baseline comparison.

Cause B: MOI (Multiplicity of Infection) too high.[1][2]

Fix: If MOI > 0.1, the drug may be overwhelmed.[2] Lower MOI to 0.001 - 0.01.[1]

Cause C: Time of Addition.

Fix: Ensure A-790742 is present during the budding phase.[1][2] Standard protocol: Add

compound 1 hour prior to infection or immediately post-infection (Time 0) and maintain

throughout the 48-72h incubation.[1][2]

Issue 2: Cytotoxicity masquerading as Inhibition[1][2]
Symptom: Viral replication drops, but cells look unhealthy or MTS/MTT signal is low.[2]

Diagnosis: Calculate the Selectivity Index (SI = CC50 / EC50).[1][2]

Fix: Run a parallel "Mock Infection" plate. Treat uninfected cells with the same A-790742
concentrations.[1][2] If cell viability drops >20% at your antiviral EC90, the data is

confounded by toxicity.[2] A-790742 should have a CC50 > 10 µM in MT-4 cells.[1]

Issue 3: Precipitation in Media[1][2]
Symptom: Cloudy media or crystals seen under microscope at >1 µM.[1][2]

Fix: Ensure final DMSO concentration is <0.5%. If testing 10 µM, your stock should be at

least 2 mM (to allow 1:200 dilution) or higher.[1][2] Do not dilute 10 mM stock 1:10 into

media.
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Module 4: Frequently Asked Questions (FAQ)
Q1: Can I use A-790742 to inhibit JNK or other kinases? A:No. While Abbott (now AbbVie)

produced JNK inhibitors with similar nomenclature (e.g., A-935142), A-790742 is a highly

selective HIV protease inhibitor.[1][2] It has negligible activity against the human kinome.[1][2]

Using it as a kinase inhibitor will yield null results.[1][2]

Q2: Is A-790742 active against Lopinavir-resistant strains? A:Yes. A-790742 is a "symmetry-

based" inhibitor designed to fit the protease active site even when mutations (like V82A, I84V)

compromise other drugs.[1][2] It generally retains nanomolar potency against MDR isolates

where Lopinavir EC50 shifts >50-fold.[1][2]

Q3: What is the best readout for A-790742 efficacy? A:

p24 ELISA: Gold standard for measuring viral capsid production (direct measure of protease

function/maturation).[1][2]

CPE (Cytopathic Effect): Visual scoring of cell survival (MT-4 cells).

Luciferase/GFP: Only if using a reporter virus that requires Protease-dependent maturation

for subsequent rounds of infection (replication-competent).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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